Cas no 1339055-00-3 ((5-Bromo-1,3,4-thiadiazol-2-yl)methanol)
1339055-00-3 structure
Product Name:(5-Bromo-1,3,4-thiadiazol-2-yl)methanol
CAS No:1339055-00-3
MF:C3H3BrN2OS
MW:195.037718057632
MDL:MFCD18345127
CID:2137758
PubChem ID:63384078
Update Time:2024-11-02
(5-Bromo-1,3,4-thiadiazol-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-bromo-[1,3,4]thiadiazol-2-yl)methanol
- (5-bromo-1,3,4-thiadiazol-2-yl)methanol
- (5-Bromo-[1,3,4]thiadiazol-2-yl)-methanol
- NOACDUMFCRKIMP-UHFFFAOYSA-N
- 1339055-00-3
- EN300-295349
- AT18896
- A1-13784
- SCHEMBL2599162
- CS-0132211
- 1,3,4-Thiadiazole-2-Methanol, 5-broMo-
- DB-310028
- AKOS012690346
- MFCD18345127
- (5-Bromo-1,3,4-thiadiazol-2-yl)methanol
-
- MDL： MFCD18345127
- Inchi： 1S/C3H3BrN2OS/c4-3-6-5-2(1-7)8-3/h7H,1H2
- InChI Key： NOACDUMFCRKIMP-UHFFFAOYSA-N
- SMILES： BrC1=NN=C(CO)S1
Computed Properties
- Exact Mass: 193.91495g/mol
- Monoisotopic Mass: 193.91495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 83.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.2
- XLogP3: 0.5
(5-Bromo-1,3,4-thiadiazol-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB470248-1 g |
(5-Bromo-[1,3,4]thiadiazol-2-yl)methanol, 95%; . |
1339055-00-3 | 95% | 1g |
€611.70 | 2023-07-18 | |
| Chemenu | CM494458-1g |
(5-Bromo-1,3,4-thiadiazol-2-yl)methanol |
1339055-00-3 | 97% | 1g |
$584 | 2023-02-18 | |
| Alichem | A059007287-5g |
(5-Bromo-1,3,4-thiadiazol-2-yl)methanol |
1339055-00-3 | 97% | 5g |
$1,340.00 | 2022-04-03 | |
| Alichem | A059007287-10g |
(5-Bromo-1,3,4-thiadiazol-2-yl)methanol |
1339055-00-3 | 97% | 10g |
$2,251.20 | 2022-04-03 | |
| Alichem | A059007287-25g |
(5-Bromo-1,3,4-thiadiazol-2-yl)methanol |
1339055-00-3 | 97% | 25g |
$3,827.04 | 2022-04-03 | |
| Key Organics Ltd | CS-3036-100MG |
(5-bromo-1,3,4-thiadiazol-2-yl)methanol |
1339055-00-3 | >95% | 100MG |
￡161.40 | 2023-02-16 | |
| Key Organics Ltd | CS-3036-250MG |
(5-bromo-1,3,4-thiadiazol-2-yl)methanol |
1339055-00-3 | >95% | 0.25 g |
￡327.00 | 2023-04-18 | |
| Key Organics Ltd | CS-3036-1G |
(5-bromo-1,3,4-thiadiazol-2-yl)methanol |
1339055-00-3 | >95% | 1g |
£692.00 | 2025-02-08 | |
| Enamine | EN300-295349-0.05g |
(5-bromo-1,3,4-thiadiazol-2-yl)methanol |
1339055-00-3 | 95.0% | 0.05g |
$85.0 | 2025-03-19 | |
| Enamine | EN300-295349-0.1g |
(5-bromo-1,3,4-thiadiazol-2-yl)methanol |
1339055-00-3 | 95.0% | 0.1g |
$126.0 | 2025-03-19 |
(5-Bromo-1,3,4-thiadiazol-2-yl)methanol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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